Cas no 1803696-62-9 (4-(Chloromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine)

• Product Name: 4-(Chloromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine
• CAS No: 1803696-62-9
• MF: C₈H₇ClF₃NO₃
• MW: 257.59429192543
• CID: 4831794
• Update Time: 2025-11-01

4-(Chloromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7ClF3NO3/c1-15-7-6(14)4(2-9)5(3-13-7)16-8(10,11)12/h3,14H,2H2,1H3
• InChI Key： CEBBLCLEQANKBW-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=NC=C1OC(F)(F)F)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 2.4
• Topological Polar Surface Area: 51.6

Additional information on 4-(Chloromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine

Introduction to 4-(Chloromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1803696-62-9)

4-(Chloromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1803696-62-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its pyridine core, which is functionalized with a chloromethyl group, a hydroxyl group, a methoxy group, and a trifluoromethoxy group. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The chloromethyl group is particularly noteworthy as it can be readily engaged in nucleophilic substitution reactions, allowing for the introduction of various substituents. This property makes 4-(Chloromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine an attractive starting material for the synthesis of diverse derivatives. The presence of the hydroxyl and methoxy groups further enhances its reactivity and solubility, while the trifluoromethoxy group imparts unique electronic and steric properties that can influence the compound's biological activity.

In the context of medicinal chemistry, 4-(Chloromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

The anti-cancer properties of 4-(Chloromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine have also been investigated. Research conducted at the National Cancer Institute found that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

Beyond its therapeutic applications, 4-(Chloromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine has also been studied for its use in agrochemicals. The trifluoromethoxy group is known to enhance the stability and efficacy of agrochemical compounds, making this pyridine derivative a promising candidate for the development of new pesticides and herbicides. A recent study published in Pesticide Biochemistry and Physiology demonstrated that this compound showed excellent efficacy against a range of plant pathogens, with minimal toxicity to non-target organisms.

The synthetic accessibility of 4-(Chloromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine is another factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 3-hydroxy-2-methoxy-5-trifluoromethoxypyridine with chloromethyl methyl ether under mild conditions, followed by deprotection to yield the desired product. This synthetic strategy has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In addition to its synthetic utility, the physical and chemical properties of 4-(Chloromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine have been extensively characterized. It is a white crystalline solid with a melting point ranging from 100°C to 105°C. The compound is moderately soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it is insoluble in water. These properties make it suitable for use in various chemical reactions and biological assays.

The safety profile of 4-(Chloromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine has also been evaluated. While it is not classified as a hazardous substance under current regulations, appropriate handling precautions should be taken due to its reactivity and potential for forming reactive intermediates during chemical reactions. It is recommended that users wear appropriate personal protective equipment (PPE), such as gloves and safety goggles, when handling this compound.

In conclusion, 4-(Chloromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1803696-62-9) is a multifaceted organic compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique chemical structure and functional groups make it an attractive starting material for the synthesis of novel compounds with diverse applications. Ongoing research continues to uncover new possibilities for this versatile molecule, further solidifying its importance in modern scientific endeavors.